Cas no 2866308-03-2 (methyl 7-oxo-5H,6H,7H-pyrrolo3,4-bpyridine-4-carboxylate)

• Product Name: methyl 7-oxo-5H,6H,7H-pyrrolo3,4-bpyridine-4-carboxylate
• CAS No: 2866308-03-2
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5464932
• PubChem ID: 165943170
• Update Time: 2025-07-19

methyl 7-oxo-5H,6H,7H-pyrrolo3,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6,7-dihydro-7-oxo-5H-pyrrolo[3,4-b]pyridine-4-carboxylate
• methyl 7-oxo-5H,6H,7H-pyrrolo3,4-bpyridine-4-carboxylate

• Inchi： 1S/C9H8N2O3/c1-14-9(13)5-2-3-10-7-6(5)4-11-8(7)12/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： JWLXSEIBXMHRBX-UHFFFAOYSA-N
• SMILES： C12C(=O)NCC1=C(C(OC)=O)C=CN=2

Experimental Properties

• Density: 1.351±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.6±50.0 °C(Predicted)
• pka: 12.19±0.20(Predicted)

Additional information on methyl 7-oxo-5H,6H,7H-pyrrolo3,4-bpyridine-4-carboxylate

Exploring the Properties and Applications of Methyl 7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridine-4-carboxylate (CAS No. 2866308-03-2)

Methyl 7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridine-4-carboxylate (CAS No. 2866308-03-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse pharmacological properties. The presence of a 7-oxo group and a methyl carboxylate moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

Recent trends in drug discovery highlight the growing interest in pyrrolopyridine derivatives, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are actively investigating the potential of methyl 7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridine-4-carboxylate as a scaffold for designing novel therapeutics targeting diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. Its structural similarity to purine bases also opens avenues for applications in nucleotide chemistry and antiviral research.

From a synthetic chemistry perspective, the CAS No. 2866308-03-2 compound offers several advantages. Its methyl ester group provides a convenient handle for further functionalization through hydrolysis, amidation, or transesterification reactions. The pyrrolopyridine core can participate in various cyclization and cross-coupling reactions, enabling the construction of polycyclic frameworks commonly found in bioactive natural products. These features make it a valuable building block in medicinal chemistry and material science.

The compound's potential extends beyond pharmaceuticals. In materials science, pyrrolo[3,4-b]pyridine derivatives have shown promise as organic semiconductors and fluorescent probes. The 7-oxo group in methyl 7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridine-4-carboxylate may contribute to interesting photophysical properties, making it relevant for developing organic light-emitting diodes (OLEDs) or sensors. This dual applicability in life sciences and advanced materials aligns well with current interdisciplinary research trends.

Quality control and characterization of CAS No. 2866308-03-2 are crucial for its successful application. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. The compound's stability under various conditions is another important consideration for storage and handling protocols in laboratory and industrial settings.

As research into nitrogen-containing heterocycles continues to expand, methyl 7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridine-4-carboxylate stands out as a compound with significant untapped potential. Its combination of synthetic accessibility and structural complexity makes it particularly attractive for fragment-based drug discovery approaches. Future studies may explore its use in combinatorial chemistry libraries or as a precursor for more elaborate molecular architectures.

The environmental profile and green chemistry aspects of synthesizing and utilizing CAS No. 2866308-03-2 are also gaining attention. Researchers are investigating more sustainable routes for its production, including catalytic methods and bio-based approaches. These developments align with the pharmaceutical industry's increasing focus on reducing the ecological footprint of chemical synthesis while maintaining efficiency and scalability.

In conclusion, methyl 7-oxo-5H,6H,7H-pyrrolo[3,4-b]pyridine-4-carboxylate represents an exciting area of research at the intersection of medicinal chemistry and materials science. Its CAS No. 2866308-03-2 serves as an important identifier for researchers exploring its diverse applications. As scientific understanding of this compound deepens, we can anticipate new discoveries that will further expand its utility across multiple scientific disciplines.